![molecular formula C10H11BrN2OS B5102876 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide](/img/structure/B5102876.png)
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide
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Overview
Description
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide, also known as MTT, is a commonly used compound in scientific research. MTT is a yellow tetrazolium dye that is converted to purple formazan crystals by the action of mitochondrial enzymes. This conversion is used as an indicator of cell viability and proliferation.
Mechanism of Action
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide is converted to formazan crystals by the action of mitochondrial enzymes. The conversion of 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide to formazan is dependent on the activity of these enzymes, which are present in metabolically active cells. The amount of formazan produced is proportional to the number of viable cells present in the sample.
Biochemical and Physiological Effects:
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide has no known biochemical or physiological effects on cells. Its conversion to formazan is a passive process that occurs as a result of mitochondrial enzyme activity.
Advantages and Limitations for Lab Experiments
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide is a widely used compound in scientific research due to its ease of use and reliability. It is a simple and inexpensive method for evaluating cell viability and proliferation. However, 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide has some limitations. It cannot be used to distinguish between necrotic and apoptotic cells, and its conversion to formazan can be affected by factors such as pH and temperature.
Future Directions
There are several future directions for the use of 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide in scientific research. One area of interest is the development of new methods for the detection of mitochondrial enzyme activity. Another area of interest is the use of 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide in the development of new drugs and therapies for the treatment of diseases such as cancer. Additionally, there is potential for the use of 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide in the development of new diagnostic tools for the early detection of diseases.
Synthesis Methods
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide can be synthesized by reacting 3-methyl-2-benzothiazolinone hydrazone with methyl iodide in the presence of sodium hydroxide. This reaction produces 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide in the form of a yellow powder that is soluble in water.
Scientific Research Applications
3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide is widely used in scientific research to evaluate cell viability and proliferation. It is commonly used in assays to determine the cytotoxicity of drugs and other compounds. 3-[2-(methylamino)-2-oxoethyl]-1,3-benzothiazol-3-ium bromide is also used in assays to measure the activity of mitochondrial enzymes, which are important for cellular metabolism and energy production.
properties
IUPAC Name |
2-(1,3-benzothiazol-3-ium-3-yl)-N-methylacetamide;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2OS.BrH/c1-11-10(13)6-12-7-14-9-5-3-2-4-8(9)12;/h2-5,7H,6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYISHULCHQRNSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C[N+]1=CSC2=CC=CC=C21.[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.